Cas no 1021173-18-1 (1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene)

• Product Name: 1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene
• CAS No: 1021173-18-1
• MF: C₈H₆Br₂F₂O
• MW: 315.93744802475
• CID: 1131923
• PubChem ID: 75360949
• Update Time: 2025-05-21

1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene
• MFCD18390885
• AKOS017344324
• SCHEMBL16400189
• 1021173-18-1
• DB-201630
• TQU0307

• Inchi： 1S/C8H6Br2F2O/c9-4-5-3-6(13-8(11)12)1-2-7(5)10/h1-3,8H,4H2
• InChI Key： QETLQGRUOOWFJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CBr)OC(F)F

Computed Properties

• Exact Mass: 315.8733g/mol
• Monoisotopic Mass: 313.87535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.94g/mol
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene

1-Bromo-2-(Bromomethyl)-4-(Difluoromethoxy)Benzene: A Comprehensive Overview

1-Bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene, also known by its CAS number 1021173-18-1, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of brominated aromatic compounds, which have garnered significant attention in both academic and industrial research due to their versatile properties and potential uses in various fields. The molecule consists of a benzene ring substituted with three functional groups: a bromine atom at position 1, a bromomethyl group at position 2, and a difluoromethoxy group at position 4. These substituents contribute to the compound's reactivity, stability, and functionality.

The synthesis of 1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene typically involves multi-step organic reactions, often utilizing electrophilic substitution mechanisms. The presence of electron-withdrawing groups like the difluoromethoxy moiety directs incoming electrophiles to specific positions on the aromatic ring, facilitating precise substitution patterns. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such compounds. For instance, the use of palladium-catalyzed coupling reactions has been explored to enhance the yield and purity of this compound.

Physical Properties

The physical properties of 1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene are influenced by its molecular structure. It is typically a crystalline solid with a melting point around 95°C and a boiling point exceeding 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ethyl acetate. Its density is approximately 1.6 g/cm³, reflecting the presence of bromine atoms and fluorinated substituents.

Chemical Reactivity

1-Bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene is highly reactive due to the electron-withdrawing nature of its substituents. The bromine atoms at positions 1 and 2 make the molecule susceptible to nucleophilic aromatic substitution (NAS) reactions, particularly under basic conditions. The difluoromethoxy group further enhances the electrophilicity of the ring by withdrawing electron density through resonance effects. This makes the compound an excellent candidate for various substitution reactions, including those involving ammonia derivatives or hydroxide ions.

Synthesis Methods

The synthesis of this compound involves several key steps. Initially, a bromobenzene derivative is prepared through electrophilic bromination using N-bromosuccinimide (NBS) or other brominating agents. Subsequent substitution reactions introduce the bromomethyl and difluoromethoxy groups at specific positions on the aromatic ring. Recent studies have highlighted the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining high yields. Additionally, transition metal catalysts such as palladium(II) complexes have been employed to facilitate coupling reactions, ensuring precise regioselectivity.

Applications in Organic Chemistry

1-Bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene finds applications in various areas of organic chemistry due to its unique reactivity profile. It serves as an intermediate in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. For instance, its ability to undergo NAS reactions makes it valuable for constructing complex heterocyclic frameworks commonly found in drug molecules.

In materials science, this compound has been explored as a precursor for synthesizing advanced materials such as polycyclic aromatic hydrocarbons (PAHs) and functionalized graphene derivatives. The presence of multiple reactive sites allows for versatile functionalization strategies, enabling the creation of materials with tailored electronic properties.

Recent Research Advances

Recent research has focused on leveraging the unique properties of 1-bromo-2-(bromomethyl)-4-(difluoromethoxy)benzene for innovative applications. One notable area is its use in click chemistry methodologies, where it serves as a building block for constructing bioactive molecules with high efficiency. For example, researchers have employed copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions using this compound as a starting material.

In addition, studies have explored its potential as an electrochemically active material for energy storage devices such as supercapacitors and lithium-ion batteries. The compound's ability to undergo redox processes without significant structural degradation makes it a promising candidate for high-performance energy storage systems.